Aldicarb
Aldicarb
Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
116-06-3
VCID:
VC0001904
InChI:
InChI=1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-
SMILES:
CC(C)(C=NOC(=O)NC)SC
Molecular Formula:
C7H14N2O2S
C7H14N2O2S
CH3SC(CH3)2CH=NOCONHCH3
C7H14N2O2S
CH3SC(CH3)2CH=NOCONHCH3
Molecular Weight:
190.27 g/mol
Aldicarb
CAS No.: 116-06-3
Cat. No.: VC0001904
Molecular Formula: C7H14N2O2S
C7H14N2O2S
CH3SC(CH3)2CH=NOCONHCH3
Molecular Weight: 190.27 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998) |
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CAS No. | 116-06-3 |
Molecular Formula | C7H14N2O2S C7H14N2O2S CH3SC(CH3)2CH=NOCONHCH3 |
Molecular Weight | 190.27 g/mol |
IUPAC Name | [(Z)-(2-methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate |
Standard InChI | InChI=1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5- |
Standard InChI Key | QGLZXHRNAYXIBU-UITAMQMPSA-N |
Isomeric SMILES | CC(C)(/C=N\OC(=O)NC)SC |
Impurities | Impurities likely to be present in technical aldicarb in concentrations of over 100 ppm include the following: (CH3)2C(SCH3)CH:NOH, (CH3)2C(OC2H5)CH:NOCONHCH3, (CH3)2C(SOCH3)CH:NOCONHCH3, (CH3)2C(SCH3)CN, CH3NHCONHCH3, CH3NHCONC(CONHCH3)CH3, (CH3)2C(SCH3)CH:NOCON(CONHCH3)CH3 |
SMILES | CC(C)(C=NOC(=O)NC)SC |
Canonical SMILES | CC(C)(C=NOC(=O)NC)SC |
Appearance | Assay:≥98%A crystalline solid |
Boiling Point | Decomposes (NTP, 1992) decomposes |
Colorform | Crystals from isopropyl ether |
Melting Point | 210 to 214 °F (EPA, 1998) 99-100 °C 100 °C 210-214 °F |
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